5-Iodoquinazoline-2,4-diamine

• IUPAC Name: 5-iodoquinazoline-2,4-diamine
• InChI: InChI=1S/C8H7IN4/c9-4-2-1-3-5-6(4)7(10)13-8(11)12-5/h1-3H,(H4,10,11,12,13)
• InChI Key: SUZLYYOTNUWNLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)I)C(=NC(=N2)N)N
• Molecular Formula: C8H7IN4
• DSSTOX Substance ID: DTXSID10152504
• Molecular Weight: 286.07 g/mol
• CAS RN: 119584-76-8

Description

5-Iodoquinazoline-2,4-diamine is a chemical compound with the CAS Number: 119584-76-8. It has a molecular weight of 286.07 and its IUPAC name is 5-iodo-2,4-quinazolinediamine. The compound is solid in physical form.

Molecular Structure Analysis

The InChI code for 5-Iodoquinazoline-2,4-diamine is 1S/C8H7IN4/c9-4-2-1-3-5-6 (4)7 (10)13-8 (11)12-5/h1-3H, (H4,10,11,12,13). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

5-Iodoquinazoline-2,4-diamine is a solid substance. It has a melting point range of 201 - 203°C.

Scientific Research Applications

Chemical Synthesis

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Medicinal Chemistry

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Drug Discovery

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Material Sciences

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Transition Metal-Catalyzed Synthesis

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Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm. The hazard statements associated with it are H302, H312, and H332, which indicate that it can be harmful if swallowed, in contact with skin, or if inhaled.

Mechanism of Action

Target of Action

5-Iodoquinazoline-2,4-diamine primarily targets the Epidermal Growth Factor Receptor (EGFR) . EGFR is a protein tyrosine kinase that plays a crucial role in controlling the physiological cycle of cancer cells . It is found on the cell membranes of living organisms and is a vital target for managing growth, proliferation, and differentiation of cancers .

Mode of Action

The compound acts as a dual inhibitor of EGFR WT and EGFR T790M . The T790M mutation is a common cause of resistance to first-generation EGFR inhibitors . By inhibiting both EGFR WT and EGFR T790M, 5-Iodoquinazoline-2,4-diamine can effectively manage this resistance .

Biochemical Pathways

The inhibition of EGFR by 5-Iodoquinazoline-2,4-diamine affects the signaling pathway of growth factors . This modification disrupts the normal growth and proliferation of cancer cells, leading to their death . The exact downstream effects of this disruption are still under investigation.

Result of Action

The result of the action of 5-Iodoquinazoline-2,4-diamine is the inhibition of the growth and proliferation of cancer cells . By targeting and inhibiting EGFR, the compound disrupts the normal physiological cycle of these cells, leading to their death .

Synthesis routes and methods

Procedure details

2-Fluoro-6-iodobenzonitrile (700 mg; 2.83 mmol) is dissolved in dimethylacetamide (5 mL) with guanidine carbonate (766 mg; 4.25 mmol). The vessel is purged with N2, sealed, and heated to 165° C. for 5 hours. After cooling to room temperature, the reaction mixture is placed in the freezer overnight. The precipitate which has formed is removed by filtration and purified by recrystallization from 50% EtOH/water. The resulting solids are filtered and dried at room temperature to yield 158 mg of 5-iodoquinazoline-2,4-diamine.